Cas no 179693-85-7 (2,3-Dimethoxyterephthalaldehyde)

• Product Name: 2,3-Dimethoxyterephthalaldehyde
• CAS No: 179693-85-7
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 1369822
• PubChem ID: 10607834
• Update Time: 2025-05-26

2,3-Dimethoxyterephthalaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxaldehyde, 2,3-dimethoxy-
• 2,3-DIMETHOXYTEREPHTHALALDEHYDE
• 2,3-Dimethoxy-1,4-benzenedicarboxaldehyde
• 1,4-Benzenedicarboxaldehyde, 2,3-diMethoxy- (Related Reference)
• 2,3-dimethoxy-terephthalaldehyde
• 2,3-DIMETHOXYBENZENE-1,4-DICARBALDEHYDE
• CS-0110474
• SCHEMBL3345839
• YSWG647
• AKOS023832045
• BS-50683
• MFCD18072900
• E78099
• 179693-85-7
• dimethoxybenzene-1,4-dicarboxaldehyde
• 2,3-Dimethoxyterephthalaldehyde

• Inchi： 1S/C10H10O4/c1-13-9-7(5-11)3-4-8(6-12)10(9)14-2/h3-6H,1-2H3
• InChI Key： WAHBFHUZSTXBMP-UHFFFAOYSA-N
• SMILES： O(C)C1C(C=O)=CC=C(C=O)C=1OC

Computed Properties

• Exact Mass: 194.0579
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 0.8

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,3-Dimethoxyterephthalaldehyde

2,3-Dimethoxyterephthalaldehyde: A Comprehensive Overview

2,3-Dimethoxyterephthalaldehyde, also known by its CAS number 179693-85-7, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound belongs to the class of aldehydes and is characterized by its unique structure, which includes a terephthalaldehyde backbone with methoxy groups at the 2 and 3 positions. The presence of these methoxy groups imparts distinctive chemical properties, making it a valuable molecule in various applications.

The chemical structure of 2,3-Dimethoxyterephthalaldehyde consists of a benzene ring with two aldehyde groups at the para positions (positions 1 and 4) and methoxy groups at positions 2 and 3. This arrangement not only enhances its stability but also provides opportunities for selective chemical modifications. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as polymeric networks and cross-linked gels, due to its ability to undergo condensation reactions under specific conditions.

In terms of physical properties, 2,3-Dimethoxyterephthalaldehyde is typically a crystalline solid with a melting point around 150°C. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various synthetic procedures. The compound's UV-Vis spectrum reveals strong absorption bands in the ultraviolet region, which suggests potential applications in photoredox catalysis and light-responsive materials.

The synthesis of 2,3-Dimethoxyterephthalaldehyde can be achieved through several routes. One common method involves the oxidation of the corresponding dihydroxy derivative using oxidizing agents like potassium permanganate or chromium trioxide. Recent advancements have focused on developing more environmentally friendly synthesis pathways, such as using microwave-assisted oxidation or enzymatic catalysis, which reduce reaction times and minimize waste generation.

2,3-Dimethoxyterephthalaldehyde has found applications in diverse fields. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds targeting various diseases. For instance, researchers have utilized it to develop anti-inflammatory agents and antioxidants by incorporating it into complex molecular frameworks. In the realm of materials science, its ability to form stable cross-links has led to its use in creating high-performance polymers for applications in electronics and optoelectronics.

In addition to its synthetic applications, 2,3-Dimethoxyterephthalaldehyde has been explored for its potential in analytical chemistry. Its reactivity with nucleophiles makes it a useful reagent in the determination of amino acids and other nitrogen-containing compounds. Recent studies have demonstrated its utility in developing sensitive assays for the detection of trace amounts of analytes in biological samples.

The environmental impact of 2,3-Dimethoxyterephthalaldehyde has also been a topic of interest. Researchers have investigated its biodegradation pathways under aerobic and anaerobic conditions to assess its safety for large-scale industrial use. Findings indicate that it undergoes efficient microbial degradation under controlled conditions, reducing concerns about its persistence in the environment.

In conclusion, 2,3-Dimethoxyterephthalaldehyde, with its unique chemical structure and versatile properties, continues to be a focal point in both fundamental research and industrial applications. As new synthetic methods and applications emerge, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.